1. Home
  2. Product
  3. 1h-Isoindole-1,3(2h)-dione, 2-[[(3-chloro-4-methylphenyl)amino]methyl]-
1h-Isoindole-1,3(2h)-dione, 2-[[(3-chloro-4-methylphenyl)amino]methyl]- 1h-Isoindole-1,3(2h)-dione, 2-[[(3-chloro-4-methylphenyl)amino]methyl]-
Brand Name: Vulcanchem
CAS No.: 84501-73-5
VCID: VC21301700
InChI: InChI=1S/C16H13ClN2O2/c1-10-6-7-11(8-14(10)17)18-9-19-15(20)12-4-2-3-5-13(12)16(19)21/h2-8,18H,9H2,1H3
SMILES: CC1=C(C=C(C=C1)NCN2C(=O)C3=CC=CC=C3C2=O)Cl
Molecular Formula: C16H13ClN2O2
Molecular Weight: 300.74 g/mol

1h-Isoindole-1,3(2h)-dione, 2-[[(3-chloro-4-methylphenyl)amino]methyl]-

CAS No.: 84501-73-5

Cat. No.: VC21301700

Molecular Formula: C16H13ClN2O2

Molecular Weight: 300.74 g/mol

* For research use only. Not for human or veterinary use.

1h-Isoindole-1,3(2h)-dione, 2-[[(3-chloro-4-methylphenyl)amino]methyl]- - 84501-73-5

Specification

CAS No. 84501-73-5
Molecular Formula C16H13ClN2O2
Molecular Weight 300.74 g/mol
IUPAC Name 2-[(3-chloro-4-methylanilino)methyl]isoindole-1,3-dione
Standard InChI InChI=1S/C16H13ClN2O2/c1-10-6-7-11(8-14(10)17)18-9-19-15(20)12-4-2-3-5-13(12)16(19)21/h2-8,18H,9H2,1H3
Standard InChI Key YRLWTVJREYZUKS-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)NCN2C(=O)C3=CC=CC=C3C2=O)Cl
Canonical SMILES CC1=C(C=C(C=C1)NCN2C(=O)C3=CC=CC=C3C2=O)Cl

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19